Isocyclogeraniol
CAS No.: 68527-77-5
Cat. No.: VC3765715
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 68527-77-5 |
|---|---|
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | (2,4,6-trimethylcyclohex-3-en-1-yl)methanol |
| Standard InChI | InChI=1S/C10H18O/c1-7-4-8(2)10(6-11)9(3)5-7/h4,8-11H,5-6H2,1-3H3 |
| Standard InChI Key | DMXUBGVVJLVCPB-UHFFFAOYSA-N |
| SMILES | CC1CC(=CC(C1CO)C)C |
| Canonical SMILES | CC1CC(=CC(C1CO)C)C |
Introduction
Chemical Identity and Structure
Isocyclogeraniol is a cyclic monoterpene alcohol characterized by a cyclohexene ring with three methyl substituents and a methanol group. The molecule's structural features contribute to its specific reactivity patterns and physical properties.
Identification Parameters
The compound is officially registered with the Chemical Abstracts Service (CAS) and possesses several standardized identifiers used in chemical databases and regulatory frameworks. These identification parameters are crucial for proper classification and tracking of the substance in scientific and regulatory contexts.
| Parameter | Value |
|---|---|
| CAS Registry Number | 68527-77-5 |
| IUPAC Name | 2,4,6-Trimethyl-3-cyclohexene-1-methanol |
| Molecular Formula | C₁₀H₁₈O |
| Molecular Mass | 154.25 g/mol |
| InChI | InChI=1S/C10H18O/c1-7-4-8(2)10(6-11)9(3)5-7/h4,8-11H,5-6H2,1-3H3 |
| InChIKey | DMXUBGVVJLVCPB-UHFFFAOYSA-N |
| Canonical SMILES | OCC1C(C=C(C)CC1C)C |
The compound is also known by several synonyms including 3-Cyclohexene-1-methanol, 2,4,6-trimethyl-; 2,4,6-Trimethyl-3-cyclohexene-1-methanol; and 2,4,6-Trimethyl-3-cyclohexenylmethanol .
Physical and Chemical Properties
Isocyclogeraniol exhibits physical and chemical properties consistent with its molecular structure, particularly reflecting its alcohol functionality and cyclohexene ring system. These properties determine its behavior in various applications and its environmental fate.
Applications and Industrial Significance
Fragrance Applications
Isocyclogeraniol is primarily utilized in the fragrance industry, where its distinctive olfactory properties make it valuable as a fragrance ingredient in personal care products, cosmetics, and household products. The compound is appreciated for its contribution to specific fragrance profiles, though detailed information about exact sensory characteristics is limited in the provided search results .
Research Gaps and Future Directions
Toxicity Data Requirements
The reliance on TTC approaches for repeated dose and reproductive toxicity endpoints indicates data gaps in these areas. Future research focusing on generating substance-specific NOAELs for these endpoints would strengthen the toxicological dataset for this compound and allow for more refined risk assessments .
Ecotoxicological Profiling
While basic environmental fate parameters (persistence and bioaccumulation) have been assessed, comprehensive ecotoxicological data appears limited in the provided search results. Further studies examining the compound's effects on aquatic and terrestrial organisms would provide valuable information for environmental risk assessment .
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